3-(2-chlorophenyl)-5-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-chlorophenyl)-5-[1-(4-fluorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H11ClFN5O/c1-10-15(21-23-24(10)12-8-6-11(19)7-9-12)17-20-16(22-25-17)13-4-2-3-5-14(13)18/h2-9H,1H3
• InChI Key: VZQXKQBTTGCATQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=CC=C4Cl
• Molecular Formula: C17H11ClFN5O
• Molecular Weight: 355.8 g/mol

Description

3-(2-chlorophenyl)-5-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C17H11ClFN5O and its molecular weight is 355.76. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-5-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-5-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural analysis of related compounds, highlighting the methods used to create and analyze the molecular structure of these compounds, demonstrate the compound's significance in organic chemistry research. For instance, Kariuki et al. (2021) discussed the synthesis and structural characterization of isostructural compounds involving similar functional groups, emphasizing the techniques for determining crystal structures and molecular conformations (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Potential Applications

Anticancer Properties

One significant area of application for related compounds is in the development of novel anticancer agents. Afsharirad et al. (2020) explored two novel synthesized compounds with tri-aryl structures for their anti-breast cancer activity and assessed their cardiotoxicity, providing a promising outlook on the therapeutic potential with minimal cardiac side effects (Afsharirad, Tahmasvand, Amini, Daraei, & Salimi, 2020).

Antimicrobial and Antifungal Activities

Compounds with the 1,3,4-oxadiazole core have also been evaluated for their antimicrobial activities. JagadeeshPrasad et al. (2015) synthesized a series of compounds to assess their efficacy against various bacterial and fungal strains, highlighting the potential of these molecules in combating infectious diseases (JagadeeshPrasad, Holla, Kumari, Laxmana, & Chaluvaiah, 2015).

Material Science Applications

In the realm of material science, the incorporation of the 1,3,4-oxadiazole unit into polymers has been explored for its potential to enhance thermal and electrical properties. Hamciuc et al. (2005) prepared new fluorinated poly(1,3,4-oxadiazole-ether-imide)s, demonstrating their high thermal stability and potential applications in high-performance materials (Hamciuc, Hamciuc, & Brumǎ, 2005).